Cas no 2402741-99-3 (1-[3-(4-Chlorophenyl)-3-hydroxyazetidin-1-yl]ethan-1-one)

• Product Name: 1-[3-(4-Chlorophenyl)-3-hydroxyazetidin-1-yl]ethan-1-one
• CAS No: 2402741-99-3
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• CID: 5815287
• PubChem ID: 165918090
• Update Time: 2025-06-26

1-[3-(4-Chlorophenyl)-3-hydroxyazetidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2402741-99-3
• 1-[3-(4-chlorophenyl)-3-hydroxyazetidin-1-yl]ethan-1-one
• EN300-28274715
• 1-[3-(4-Chlorophenyl)-3-hydroxyazetidin-1-yl]ethan-1-one

• Inchi： 1S/C11H12ClNO2/c1-8(14)13-6-11(15,7-13)9-2-4-10(12)5-3-9/h2-5,15H,6-7H2,1H3
• InChI Key： RXUAXHINSMYNLG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(CN(C(C)=O)C1)O

Computed Properties

• Exact Mass: 225.0556563g/mol
• Monoisotopic Mass: 225.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-[3-(4-Chlorophenyl)-3-hydroxyazetidin-1-yl]ethan-1-one

Introduction to 1-[3-(4-Chlorophenyl)-3-hydroxyazetidin-1-yl]ethan-1-one (CAS No. 2402741-99-3)

1-[3-(4-Chlorophenyl)-3-hydroxyazetidin-1-yl]ethan-1-one is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and potential biological activities. With a CAS number of 2402741-99-3, this molecule has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The compound belongs to the class of azetidine derivatives, which are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects.

The structural framework of 1-[3-(4-Chlorophenyl)-3-hydroxyazetidin-1-yl]ethan-1-one consists of an azetidine ring substituted with a 4-chlorophenyl group and a hydroxy functional group at the 3-position. This configuration imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for drug discovery. The presence of the 4-chlorophenyl moiety enhances the lipophilicity of the compound, facilitating its interaction with biological targets, while the hydroxy group introduces potential sites for hydrogen bonding, which is crucial for binding affinity in protein-ligand interactions.

In recent years, there has been a surge in research focused on azetidine derivatives due to their promising biological activities. Studies have demonstrated that these compounds can modulate various cellular pathways, making them attractive candidates for treating a range of diseases. Specifically, 1-[3-(4-Chlorophenyl)-3-hydroxyazetidin-1-yl]ethan-1-one has been investigated for its potential role in inhibiting enzymes and receptors involved in cancer progression. Preliminary studies suggest that this compound may exhibit inhibitory effects on kinases and other enzymes that are aberrantly activated in tumor cells.

The 4-chlorophenyl substituent in the molecule is particularly noteworthy, as chlorinated aromatic rings are frequently found in bioactive molecules due to their ability to enhance binding affinity and metabolic stability. The hydroxy group further contributes to the compound's pharmacological profile by participating in hydrogen bonding interactions with biological targets. These interactions are critical for achieving high selectivity and efficacy in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like 1-[3-(4-Chlorophenyl)-3-hydroxyazetidin-1-yl]ethan-1-one with high precision. Molecular docking studies have shown that this compound can bind effectively to several key targets involved in cancer metabolism and signaling pathways. For instance, it has been hypothesized that the molecule may interact with poly(ADP-ribose) polymerase (PARP) enzymes, which are implicated in DNA repair mechanisms and have been validated as therapeutic targets in certain cancer types.

The synthesis of 1-[3-(4-Chlorophenyl)-3-hydroxyazetidin-1-yl]ethan-1-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the azetidine ring through cycloaddition reactions or ring-closing metathesis. Subsequent functionalization steps introduce the 4-chlorophenyl and hydroxy groups at appropriate positions within the ring. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance reaction efficiency and selectivity.

In vitro studies have provided valuable insights into the biological activity of 1-[3-(4-Chlorophenyl)-3-hydroxyazetidin-1-yl]ethan-1-one. These experiments have revealed that the compound exhibits dose-dependent inhibitory effects on several cancer cell lines. Mechanistic studies suggest that it may induce apoptosis by disrupting mitochondrial function or by inhibiting key signaling pathways involved in cell survival. Additionally, preliminary toxicology assessments indicate that the compound is well-tolerated at therapeutic doses, although further studies are needed to fully characterize its safety profile.

The potential therapeutic applications of 1-[3-(4-Chlorophenyl)-3-hydroxyazetidin-1-yl]ethan-1-one extend beyond oncology. Research is ongoing to explore its efficacy in treating inflammatory diseases and neurodegenerative disorders. The ability of azetidine derivatives to modulate inflammatory cytokine production and enzyme activity makes them promising candidates for anti-inflammatory therapies. Moreover, their interaction with central nervous system receptors suggests potential applications in managing neurological conditions.

Future directions in the study of 1-[3-(4-Chlorophenyl)-3-hydroxyazetidin-1-yl]ethan-1-one include optimizing its chemical structure for improved pharmacokinetic properties and conducting preclinical studies to evaluate its efficacy and safety in animal models. Additionally, exploring combination therapies with other drugs may enhance its therapeutic potential by targeting multiple disease pathways simultaneously.

The development of novel pharmaceutical agents relies heavily on innovative chemical synthesis and interdisciplinary research efforts. Compounds like 1-[3-(4-Chlorophenyl)-3-hydroxyazetidin-1-yl]ethan-1-one (CAS No. 2402741-99-3) exemplify the importance of structurally diverse molecules in advancing drug discovery programs. As research continues to uncover new biological functions and mechanisms, compounds such as this one will play a critical role in addressing unmet medical needs.